Cas no 1934434-93-1 (5-bromo-2-chlorobenzene-1-sulfonyl fluoride)

• Product Name: 5-bromo-2-chlorobenzene-1-sulfonyl fluoride
• CAS No: 1934434-93-1
• MF: C₆H₃BrClFO₂S
• MW: 273.507222414017
• MDL: MFCD28968620
• CID: 4630151
• PubChem ID: 122236159
• Update Time: 2025-05-20

5-bromo-2-chlorobenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl fluoride, 5-bromo-2-chloro-
• 5-bromo-2-chlorobenzene-1-sulfonyl fluoride

• MDL： MFCD28968620
• Inchi： 1S/C6H3BrClFO2S/c7-4-1-2-5(8)6(3-4)12(9,10)11/h1-3H
• InChI Key： IKGCZGNHGHPKND-UHFFFAOYSA-N
• SMILES： C1(S(F)(=O)=O)=CC(Br)=CC=C1Cl

Additional information on 5-bromo-2-chlorobenzene-1-sulfonyl fluoride

Introduction to 5-bromo-2-chlorobenzene-1-sulfonyl fluoride (CAS No. 1934434-93-1)

5-bromo-2-chlorobenzene-1-sulfonyl fluoride, identified by the Chemical Abstracts Service Number (CAS No.) 1934434-93-1, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and synthetic organic chemistry. This compound serves as a crucial intermediate in the synthesis of various pharmacologically active molecules, particularly in the development of novel therapeutic agents. Its unique structural features, comprising both bromo and chloro substituents on a benzene ring with a sulfonyl fluoride group at the para position, make it a versatile building block for further functionalization.

The sulfonyl fluoride moiety is particularly noteworthy due to its reactivity and utility in medicinal chemistry. This group can undergo nucleophilic substitution reactions, allowing for the introduction of diverse functional groups such as amines, alcohols, and thiols. Such transformations are essential for generating libraries of compounds with tailored biological activities. The presence of both bromo and chloro atoms on the aromatic ring enhances the compound's synthetic utility, as these halogens can be selectively modified or used as handles for cross-coupling reactions, including Suzuki, Heck, and Buchwald-Hartwig couplings.

In recent years, there has been growing interest in the development of 5-bromo-2-chlorobenzene-1-sulfonyl fluoride for its applications in drug discovery. Researchers have leveraged its structural framework to design inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in synthesizing small-molecule inhibitors of enzymes involved in cancer metabolism. The ability to derivatize this compound into more complex structures has opened up new avenues for exploring potential therapeutic interventions.

One notable application of 5-bromo-2-chlorobenzene-1-sulfonyl fluoride is in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling and are often dysregulated in diseases such as cancer. By modifying the sulfonyl fluoride group or introducing additional substituents, researchers can fine-tune the binding affinity and selectivity of their inhibitors against specific kinase targets. This approach has led to the discovery of several lead compounds that are currently being evaluated in preclinical studies.

The halogenated aromatic ring in 5-bromo-2-chlorobenzene-1-sulfonyl fluoride also makes it a valuable precursor for materials science applications. For example, it can be used to synthesize polymers with tailored electronic properties or to create ligands for catalytic systems. The reactivity of the sulfonyl fluoride group allows for further functionalization into sulfonamides or sulfonic acids, which are important motifs in many industrial and pharmaceutical applications.

Recent advances in computational chemistry have further enhanced the utility of 5-bromo-2-chlorobenzene-1-sulfonyl fluoride. Molecular modeling studies have helped predict the outcomes of various synthetic transformations, enabling researchers to optimize reaction conditions and minimize unwanted side products. These computational tools have been particularly useful in designing multi-step syntheses that involve complex functional group interconversions.

The demand for high-quality intermediates like 5-bromo-2-chlorobenzene-1-sulfonyl fluoride has led to improvements in its commercial production. Manufacturers now employ advanced purification techniques to ensure high yields and purity levels, making it more accessible for academic and industrial research purposes. This accessibility has fostered innovation across multiple disciplines, from pharmaceutical development to agrochemical research.

In conclusion, 5-bromo-2-chlorobenzene-1-sulfonyl fluoride (CAS No. 1934434-93-1) is a multifaceted compound with significant potential in synthetic chemistry and drug discovery. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop novel therapeutic agents and advanced materials. As our understanding of its properties continues to evolve, so too will its applications across various scientific domains.